![molecular formula C7H8ClN3O2 B1493294 (6-Chloropyrimidin-4-yl)alanine CAS No. 2089718-50-1](/img/structure/B1493294.png)
(6-Chloropyrimidin-4-yl)alanine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “(6-Chloropyrimidin-4-yl)alanine” has been described in the literature. For instance, a process for etravirine, which includes reacting 4- [ [6-chloro-5-bromo-2 [ (4-cyanophenyl) amino]-4-…], has been reported .Molecular Structure Analysis
The molecular structure of “(6-Chloropyrimidin-4-yl)alanine” can be represented by the formula C7H8ClN3O2.Chemical Reactions Analysis
Amination of 4,6- and 2,4-dichloropyrimidines with polyamines has been reported. Equimolar amounts of 2,4-dichloro- or 4,6-dichloropyrimidine and diamines reacted in the presence of Pd (0) complexes to form macrocyclic compounds containing pyrimidine fragments. Catalytic reactions of 4 equiv of diamines with 4,6-dichloropyrimidine can lead to the formation of 4,6-bis- (diamino)pyrimidines .Scientific Research Applications
Comprehensive Analysis of (6-Chloropyrimidin-4-yl)alanine Applications:
Pharmaceutical Synthesis
This compound may be used in the synthesis of pharmacologically active decorated diazines, particularly pyrimidines, which are known for their clinical applications .
Catalytic Reactions
It could be involved in catalytic reactions with diamines to form bis-(diamino)pyrimidines, which have relevance in chemical synthesis processes .
Polymer Functionalization
The compound has been used to introduce Schiff base functionality within water-soluble polymer matrices, enhancing their properties for various industrial applications .
Antimicrobial Activity
Derivatives of this compound have shown significant antimicrobial activity, potentially making them candidates for drug development against bacterial strains .
Mechanism of Action
Target of Action
It’s worth noting that pyrimidine derivatives, which include (6-chloropyrimidin-4-yl)alanine, are broadly applied in therapeutic disciplines due to their high degree of structural diversity .
Mode of Action
Pyrimidine derivatives have been reported to exhibit a wide range of biological activities, including modulation of myeloid leukemia, antimicrobial, antifungal, antiparasitic, diuretic, antitumor, and many more .
Biochemical Pathways
Pyrimidine derivatives are known to interact with a variety of biochemical pathways, contributing to their diverse biological activities .
Pharmacokinetics
It’s noted that synthetic methodologies have been applied in preparing pharmacologically active decorated diazines, including pyrimidines, that are endowed with improved druglikeness and adme-tox properties .
Result of Action
Pyrimidine derivatives have been reported to exhibit a wide range of biological activities, suggesting diverse molecular and cellular effects .
Action Environment
It’s worth noting that the synthesis and functionalization of similar compounds have been successfully achieved under various conditions .
properties
IUPAC Name |
2-[(6-chloropyrimidin-4-yl)amino]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O2/c1-4(7(12)13)11-6-2-5(8)9-3-10-6/h2-4H,1H3,(H,12,13)(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGSZJLIGMUTQJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC1=CC(=NC=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Chloropyrimidin-4-yl)alanine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.